Cas no 2229214-18-8 (3-(2-bromo-4-methoxyphenyl)azetidin-3-ol)

• Product Name: 3-(2-bromo-4-methoxyphenyl)azetidin-3-ol
• CAS No: 2229214-18-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6253916
• PubChem ID: 165751562
• Update Time: 2025-11-01

3-(2-bromo-4-methoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-methoxyphenyl)azetidin-3-ol
• EN300-1905283
• 2229214-18-8

• Inchi： 1S/C10H12BrNO2/c1-14-7-2-3-8(9(11)4-7)10(13)5-12-6-10/h2-4,12-13H,5-6H2,1H3
• InChI Key： KYZDTTWONRPXHD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CNC1)O)OC

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2-bromo-4-methoxyphenyl)azetidin-3-ol

Comprehensive Overview of 3-(2-bromo-4-methoxyphenyl)azetidin-3-ol (CAS No. 2229214-18-8)

The compound 3-(2-bromo-4-methoxyphenyl)azetidin-3-ol (CAS No. 2229214-18-8) is a structurally unique azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its distinctive brominated aromatic and methoxy-substituted framework, this molecule serves as a versatile intermediate in organic synthesis. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

In recent years, the demand for azetidine-based compounds has surged due to their favorable pharmacokinetic properties, such as improved metabolic stability and enhanced bioavailability. The presence of the azetidin-3-ol moiety in this compound further enhances its utility as a building block for heterocyclic chemistry. This aligns with the growing trend in medicinal chemistry to exploit saturated nitrogen heterocycles for targeted therapeutic applications.

From a synthetic perspective, 3-(2-bromo-4-methoxyphenyl)azetidin-3-ol offers intriguing possibilities for cross-coupling reactions, leveraging its bromo substituent for palladium-catalyzed transformations. This feature is particularly relevant in the context of green chemistry, where researchers prioritize atom-efficient methodologies. The compound’s methoxy group also provides a handle for further functionalization, making it a valuable candidate for structure-activity relationship (SAR) studies.

The rise of AI-driven drug discovery has further amplified interest in such specialized intermediates. Computational tools now enable rapid screening of azetidine derivatives for binding affinity, reducing the time and cost associated with traditional hit-to-lead optimization. As a result, 3-(2-bromo-4-methoxyphenyl)azetidin-3-ol is frequently discussed in forums focusing on cheminformatics and molecular docking.

Beyond pharmaceuticals, this compound’s agrochemical potential is being explored. Its structural motifs are analogous to those found in herbicides and fungicides, prompting investigations into its efficacy as a crop protection agent. With sustainability being a key driver in modern agriculture, the search for eco-friendly chemical solutions has put such brominated aromatics under the spotlight.

Analytical characterization of 3-(2-bromo-4-methoxyphenyl)azetidin-3-ol typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and stereochemistry, critical for ensuring reproducibility in research. The compound’s stability under various conditions is also a topic of interest, particularly for industrial-scale applications.

In summary, 3-(2-bromo-4-methoxyphenyl)azetidin-3-ol (CAS No. 2229214-18-8) represents a compelling case study in the intersection of medicinal chemistry and material science. Its multifaceted reactivity and compatibility with modern synthetic paradigms position it as a cornerstone for future innovations. As the scientific community continues to prioritize molecular diversity, this compound is poised to remain a focal point in both academic and industrial research.